(R)-N-((R)-1-(2-chlorophenyl)ethyl)-2-methylpropane-2-sulfinamide
Overview
Description
(R)-N-((R)-1-(2-chlorophenyl)ethyl)-2-methylpropane-2-sulfinamide, also known as eslicarbazepine acetate, is a drug used in the treatment of epilepsy. It is a member of the carbamazepine family of antiepileptic drugs and is used to control partial seizures in adults.
Scientific Research Applications
Diastereoselective Radical Alkylation Reaction : The compound has been applied in the diastereoselective radical alkylation reaction of ortho-X-substituted N-(benzylidene)-2-methylpropane-2-sulfinamides. This process is notable for its high diastereoselectivity and has been used to prepare primary α-(tert-butyl)-ortho-hydroxy- and -ortho-methoxybenzylamines, as well as 3-isopropyl-substituted isoindolin-1-one (Fernández‐Salas et al., 2014).
Synthesis of Enantiomerically Pure Imines : It has been used in microwave-assisted, solvent-free synthesis of enantiomerically pure N-(tert-butylsulfinyl)imines. This method is both environmentally friendly and efficient, allowing for the preparation of various sulfinyl aldimines and ketimines with excellent yields and purities (Collados et al., 2012).
Chiral Stationary Phases in Chromatography : The compound's derivatives have been studied for their application in chromatography, particularly in the enantioseparation of chiral sulfinamide derivatives on polysaccharide-based chiral stationary phases (CSPs). This research is significant for understanding the factors affecting separation in chromatographic processes (Zeng et al., 2018).
Asymmetric Synthesis of Amines : Sulfinamides, such as (R)-N-((R)-1-(2-chlorophenyl)ethyl)-2-methylpropane-2-sulfinamide, are important chiral auxiliaries for asymmetric synthesis of amines. A study demonstrated the use of biocatalysis (using subtilisin E) for the highly enantioselective hydrolysis of N-acyl arylsulfinamides, producing synthetically useful auxiliaries (Savile et al., 2005).
properties
IUPAC Name |
(R)-N-[(1R)-1-(2-chlorophenyl)ethyl]-2-methylpropane-2-sulfinamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18ClNOS/c1-9(14-16(15)12(2,3)4)10-7-5-6-8-11(10)13/h5-9,14H,1-4H3/t9-,16-/m1/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GIQZNBBGHYKHFC-JDNHERCYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1Cl)NS(=O)C(C)(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C1=CC=CC=C1Cl)N[S@](=O)C(C)(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18ClNOS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.80 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
CID 127255933 |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.